4-nitrophenyl phenylacetate
Overview
Description
4-nitrophenyl phenylacetate (NPPA) is an esterase substrate that has been widely used in scientific research for its ability to measure the activity of esterases. It is a colorless, crystalline powder that is soluble in organic solvents. In
Mechanism of Action
4-nitrophenyl phenylacetate is hydrolyzed by esterases to produce 4-nitrophenol and phenylacetic acid. The rate of hydrolysis is proportional to the activity of esterases in the sample being tested. The hydrolysis reaction can be monitored spectrophotometrically by measuring the absorbance of the 4-nitrophenol product at 405 nm.
Biochemical and Physiological Effects
4-nitrophenyl phenylacetate itself does not have any known biochemical or physiological effects. It is simply a substrate for esterases and is used to measure their activity.
Advantages and Limitations for Lab Experiments
One advantage of using 4-nitrophenyl phenylacetate as a substrate for esterases is that it is relatively easy to synthesize and purify. It is also stable and has a long shelf life when stored properly. However, one limitation of using 4-nitrophenyl phenylacetate is that it is not specific to any particular type of esterase. It is hydrolyzed by a wide range of esterases, which can make it difficult to interpret the results of assays using 4-nitrophenyl phenylacetate.
Future Directions
There are several areas of future research that could be explored with 4-nitrophenyl phenylacetate. One area is the development of more specific substrates for individual types of esterases. This could improve the accuracy and specificity of esterase assays. Another area of research is the use of 4-nitrophenyl phenylacetate in the development of esterase inhibitors for therapeutic applications. Finally, 4-nitrophenyl phenylacetate could be used in the study of the role of esterases in various biological processes, such as drug metabolism and detoxification.
Scientific Research Applications
4-nitrophenyl phenylacetate has been widely used in scientific research as a substrate for esterases, which are enzymes that hydrolyze esters. It is commonly used in assays to measure the activity of esterases in various tissues and biological fluids. 4-nitrophenyl phenylacetate has also been used to study the inhibition of esterase activity by drugs and other compounds.
properties
IUPAC Name |
(4-nitrophenyl) 2-phenylacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO4/c16-14(10-11-4-2-1-3-5-11)19-13-8-6-12(7-9-13)15(17)18/h1-9H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSYHGZXPSAYXLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70336328 |
Source
|
| Record name | 4-nitrophenyl phenylacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>38.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47200947 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
1223-44-5 |
Source
|
| Record name | 4-nitrophenyl phenylacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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